2-(4-Methylphenyl)sulfanylpyridin-3-amine

• Molecular Formula: C12H12N2S
• Molecular Weight: 216.3 g/mol
• IUPAC Name: 2-(4-methylphenyl)sulfanylpyridin-3-amine
• InChI: InChI=1S/C12H12N2S/c1-9-4-6-10(7-5-9)15-12-11(13)3-2-8-14-12/h2-8H,13H2,1H3
• InChI Key: FKLKNCDUOJPVOZ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)SC2=C(C=CC=N2)N
• solubility: 32.2 [ug/mL]

Description

2-(4-Methylphenyl)sulfanylpyridin-3-amine is a chemical compound with the molecular formula C12H12N2S. It is also known as 4-Methyl-2-(pyridin-3-ylsulfanyl)aniline. This compound has gained significant attention in the field of medicinal chemistry due to its potential applications as a drug candidate.

Mechanism of Action

The exact mechanism of action of 2-(4-Methylphenyl)sulfanylpyridin-3-amine is not fully understood. However, it has been proposed that this compound works by inhibiting various enzymes and proteins in the body, which are involved in the development and progression of various diseases. It has also been suggested that this compound can modulate various signaling pathways in the body, leading to its therapeutic effects.
Biochemical and Physiological Effects:
2-(4-Methylphenyl)sulfanylpyridin-3-amine has been found to exhibit several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antibacterial activity. This compound has also been found to modulate various signaling pathways in the body, leading to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-Methylphenyl)sulfanylpyridin-3-amine in lab experiments is its potential as a drug candidate for the treatment of various diseases. This compound has been found to exhibit anti-cancer, anti-inflammatory, and anti-bacterial properties, making it a promising drug candidate. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it challenging to work with.

Future Directions

There are several future directions for the research and development of 2-(4-Methylphenyl)sulfanylpyridin-3-amine. One area of focus could be the identification of its precise mechanism of action. This could help in the development of more effective drugs based on this compound. Another area of focus could be the optimization of the synthesis method to improve the yield and purity of the compound. Additionally, further studies could be conducted to evaluate the safety and efficacy of this compound in preclinical and clinical trials.

Synthesis Methods

The synthesis of 2-(4-Methylphenyl)sulfanylpyridin-3-amine involves a multi-step process. The first step is the preparation of 4-methyl-2-nitroaniline, which is then converted to 4-methyl-2-aminophenyl disulfide. This intermediate is then reacted with pyridine-3-thiol to yield 2-(4-Methylphenyl)sulfanylpyridin-3-amine. The overall yield of this synthesis method is around 50%.

Scientific Research Applications

2-(4-Methylphenyl)sulfanylpyridin-3-amine has been studied extensively for its potential applications in the treatment of various diseases. It has been found to exhibit anti-cancer, anti-inflammatory, and anti-bacterial properties. Several studies have also shown that this compound can modulate various signaling pathways in the body, making it a promising drug candidate for the treatment of a wide range of diseases.